Cas no 2171449-00-4 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• CAS No: 2171449-00-4
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6313503
• PubChem ID: 165803263
• Update Time: 2025-05-19

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]butanoic acid
• 2171449-00-4
• EN300-1486614

• Inchi： 1S/C24H28N2O5/c1-3-15(13-22(27)26-21(4-2)23(28)29)25-24(30)31-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20-21H,3-4,13-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/t15?,21-/m0/s1
• InChI Key： YVXOHCDQRXHRLP-FXMQYSIJSA-N
• SMILES： O(C(NC(CC)CC(N[C@H](C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobutanoic acid

Structural and Functional Insights into (2S)-2-(3-{[(9H-Fluoren-9-Yl)Methoxycarbonyl]Amino}Pentanamido)Butanoic Acid (CAS No. 2171449-00-4)

Recent advancements in peptide-based drug delivery systems have highlighted the significance of protected amino acid derivatives like (2S)-2-(3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}pentanamido)butanoic acid (CAS No. 2171449-00-4). This chiral compound represents a critical intermediate in the synthesis of bioactive molecules, combining the structural features of a protected amino group with a sterically hindered side chain. The fluorenylmethoxycarbonyl (Fmoc) protecting group plays a pivotal role in modern solid-phase peptide synthesis, enabling precise deprotection steps during complex oligomer assembly.

Structurally, the compound's S-configured central carbon ensures stereochemical specificity essential for biological activity. The pentanamide spacer between the Fmoc group and the terminal carboxylic acid creates a unique conformational flexibility, as demonstrated by recent NMR studies on analogous compounds (J. Pept. Sci., 2023). This configuration facilitates interactions with protein targets while maintaining stability during formulation processes. Computational docking simulations reveal favorable binding profiles with protease enzymes, suggesting potential applications in enzyme inhibition studies.

Innovative research from the Zhang lab (Nature Chemistry, 2023) has identified this compound as a promising component in self-assembling peptide nanofiber systems. When incorporated into hydrogel matrices, its fluorophore moiety enables real-time tracking of drug release kinetics using fluorescence microscopy. The butanoic acid terminus contributes to hydrophilic interactions, while the Fmoc group provides controlled hydrophobic balance - a critical parameter for optimizing tissue penetration in targeted drug delivery.

Cutting-edge applications now extend to CRISPR-based gene editing systems, where this compound serves as a carrier for guide RNA delivery. Its amphiphilic nature forms stable complexes with nucleic acids at physiological pH levels, as evidenced by cryo-EM studies showing particle sizes between 15–30 nm (Science Advances, 2024). The stereochemistry at position 2S ensures preferential interaction with lipid membrane components without compromising genetic material integrity.

Synthetic advancements have reduced production costs by incorporating continuous flow chemistry methods reported in Green Chem. (Jan 2024). The optimized protocol achieves >95% enantiomeric excess using immobilized lipase catalysts under ambient conditions. This methodological breakthrough addresses scalability concerns while maintaining product purity - critical for preclinical trials requiring gram-scale production.

Biochemical assays confirm this compound's ability to modulate cellular signaling pathways when incorporated into dipeptide mimetics. In vitro experiments show selective inhibition of matrix metalloproteinases (MMPs) at sub-micromolar concentrations (J. Med. Chem., May 2023), suggesting therapeutic potential for fibrotic diseases where MMP overexpression is pathogenic. The fluorophore's emission profile at λ=488 nm aligns with standard confocal microscopy setups, enabling simultaneous functional and localization studies.

Recent pharmacokinetic evaluations using radiolabeled analogs demonstrate prolonged circulation half-life (>8 hours in murine models), attributed to its conformationally restricted structure preventing rapid proteolytic degradation (Bioconjugate Chem., July 2024). This property is further enhanced by the compound's ability to form stable aggregates with serum albumin - a mechanism validated through mass spectrometry-based interaction mapping.

In regenerative medicine applications, this molecule has been successfully employed as an osteogenic inducer when incorporated into three-dimensional collagen scaffolds (Adv. Healthcare Mater., Sept 2023). The Fmoc group undergoes controlled enzymatic cleavage under physiological conditions, releasing bioactive peptides that stimulate osteoblast differentiation while avoiding cytotoxicity observed with traditional crosslinking agents.

Cutting-edge quantum chemical calculations reveal unexpected electronic interactions between the fluorene ring and adjacent amide groups, creating π-stacking opportunities that stabilize protein-ligand complexes (J. Phys. Chem. B, Nov 2023). These findings suggest opportunities for rational design of allosteric modulators targeting G-protein coupled receptors - an area currently under investigation through structure-based drug design approaches.

The compound's dual functionality as both building block and functional moiety has positioned it at the forefront of next-generation therapeutics development. Current clinical-stage programs include targeted therapies for neurodegenerative diseases where its BBB-penetrating properties are being optimized through prodrug strategies involving enzymatic activation mechanisms validated in non-human primate models (Nat Commun., Feb 2024). These advancements underscore its versatility across multiple biomedical research domains while maintaining compliance with evolving regulatory standards for advanced therapy medicinal products (ATMPs).